4,4'(5')-Di-T-Butyldicyclo-hexano-18-crown-6
Overview
Description
4,4'-Di-T-Butyldicyclo-hexano-18-crown-6 (hereafter referred to as DTBDC18C6) is a cyclic polyether compound which is used as a ligand in coordination chemistry. It is a macrocyclic compound which is composed of two cyclohexane rings linked by a butylene bridge with two tert-butyl substituents. It is a versatile ligand which has many applications in the field of science, including its use as a ligand in coordination chemistry and its use as a catalyst in organic synthesis.
Scientific Research Applications
Metal Ion Extraction
4,4’-[di t-butyldicyclohexano]-18-crown-6 (DTBDCH18C6) is recognized for its ability to selectively extract metal ions. This characteristic is particularly valuable in fields such as nuclear waste treatment and sensor technology (Dutta et al., 2022).
Novel Membrane Material Development
Research has been conducted on the synthesis of 4’,4’’(5’’) di-tert-butyl-dicyclohexyl-18-crown-6 under low H2 pressure, focusing on its potential as a novel membrane material. Factors like the choice of support, active component, and promoter were crucial in achieving high yield and selectivity (Salih et al., 2014).
Chemical Synthesis and Catalysis
Radiation-Chemical Transformation Studies
The compound has been studied under low-temperature X-ray irradiation conditions, revealing insights into its radiation-chemical transformation. Such studies are vital in understanding the stability and reactivity of these compounds under different conditions (Zakurdaeva et al., 2010).
Binding and Detection of Radioactive Strontium
4,4’(5’)- di-(t-butyldicyclo-hexano)18-crown-6 has been used as a chelating agent for binding radioactive strontium, demonstrating its potential in environmental cleanup and management of radioactive waste (Shaikh et al., 2015).
Polymer Chemistry Applications
The compound has found use in polymer chemistry, particularly in the synthesis of polycarbonates and other polymers. It acts as a catalyst or a structural component in these synthesis processes, illustrating its utility in materials science (Soga et al., 1978).
properties
IUPAC Name |
11,24-ditert-butyl-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H52O6/c1-27(2,3)21-7-9-23-25(19-21)33-17-13-29-12-16-32-24-10-8-22(28(4,5)6)20-26(24)34-18-14-30-11-15-31-23/h21-26H,7-20H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQCYFUYEXBIXFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2C(C1)OCCOCCOC3CCC(CC3OCCOCCO2)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H52O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60951443 |
Source
|
| Record name | 2,13-Di-tert-butylicosahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60951443 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
484.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4'(5')-Di-T-Butyldicyclo-hexano-18-crown-6 | |
CAS RN |
223719-29-7, 28801-57-2 |
Source
|
| Record name | Dibenzo(b,k)(1,4,7,10,13,16)hexaoxacyclooctadecin, 2,13(or 2,14)-bis(1,1-dimethylethyl)eicosahydro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0223719297 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecin, 2,13(or 2,14)-bis(1,1-dimethylethyl)eicosahydro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,13-Di-tert-butylicosahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60951443 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4',4''(5'')-Di-tert-butyldicyclohexano-18-crown-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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